Cas no 2089705-42-8 (methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate)

• Product Name: methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate
• CAS No: 2089705-42-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6199781
• PubChem ID: 131407013
• Update Time: 2025-10-28

methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2089705-42-8
• methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate
• EN300-7436137

• Inchi： 1S/C9H13N3O2/c1-5-6-4-10-8(9(13)14-2)3-7(6)12-11-5/h8,10H,3-4H2,1-2H3,(H,11,12)
• InChI Key： WQMHTQSJRPBHPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C(=C(C)NN=2)CN1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67Ų

Additional information on methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate

Methyl 3-Methyl-2H,4H,5H,6H,7H-Pyrazolo[4,3-c]Pyridine-6-Carboxylate (CAS No. 2089705-42-8): An Overview

Methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 2089705-42-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate is characterized by a pyrazolopyridine core with a methyl substituent at the 3-position and a methyl ester group at the 6-position. This unique structural arrangement confers specific chemical and biological properties to the compound. The synthesis of this compound typically involves multistep reactions starting from readily available precursors such as pyridines and hydrazines.

One of the commonly used synthetic routes involves the condensation of a substituted pyridine with a hydrazine derivative to form the pyrazolopyridine core. Subsequent functionalization steps are then employed to introduce the methyl ester group at the 6-position. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic methods and microwave-assisted synthesis.

Biological Properties

Methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate various biological targets. For instance, it has been shown to exhibit potent inhibitory activity against specific enzymes involved in signal transduction pathways. This makes it a promising candidate for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Recent studies have also highlighted its potential as an antagonist for certain receptors. For example, it has been found to effectively block the activation of G-protein coupled receptors (GPCRs), which play crucial roles in various physiological processes. The ability to modulate GPCRs opens up new avenues for drug discovery and development in areas such as pain management and neurodegenerative diseases.

Pharmacological Applications

The pharmacological applications of methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate are diverse and promising. In preclinical studies, it has demonstrated significant efficacy in various disease models. For instance, in cancer research, it has shown promising results in inhibiting tumor growth and metastasis by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, this compound has also been evaluated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate. Several clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials are focusing on various indications such as cancer and inflammatory diseases.

Initial results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing phase II trials are expected to provide more detailed insights into its therapeutic potential. The future directions for this compound include optimizing its formulation for improved bioavailability and exploring combination therapies with other drugs to enhance its therapeutic effects.

Conclusion

In conclusion, methyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 2089705-42-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer treatment and inflammatory disease management make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing clinical trials continue to provide valuable data on its safety and efficacy, this compound holds great promise for future therapeutic developments.